2-Benzyl-2-(dimethylamino)-1-(4-fluorophenyl)butan-1-one

• CAS No.: 119312-61-7
• Molecular Formula: C19H22FNO
• Molecular Weight: 299.4 g/mol
• IUPAC Name: 2-benzyl-2-(dimethylamino)-1-(4-fluorophenyl)butan-1-one
• InChI: InChI=1S/C19H22FNO/c1-4-19(21(2)3,14-15-8-6-5-7-9-15)18(22)16-10-12-17(20)13-11-16/h5-13H,4,14H2,1-3H3
• InChI Key: FITAOIWYODYFSB-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC1=CC=CC=C1)(C(=O)C2=CC=C(C=C2)F)N(C)C

Description

2-Benzyl-2-(dimethylamino)-1-(4-fluorophenyl)butan-1-one is a useful research compound. Its molecular formula is C19H22FNO and its molecular weight is 299.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

100 g (0.48 mol) of 1-(4-fluorophenyl)-2-dimethylamino-butan-1-one (crude product from A) are dissolved in 330 ml of acetonitrile. 98.1 g (0.57 mol) of benzyl bromide are slowly added dropwise, with stirring. After the mixture has been stirred at room temperature for 12 hours, the solvent is distilled off in vacuo. The residue is dissolved in 500 ml of water and the solution is heated to 55°-60°. 113 g of a 34% NaOH solution (0.96 mol) are added dropwise at this temperature and the mixture is subsequently stirred for 30 minutes.